Cas no 139715-37-0 (1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-)

1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- structure
139715-37-0 structure
Product name:1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-
CAS No:139715-37-0
MF:C22H14FN3
MW:339.365067958832
CID:1278667

1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyridazino[3,4-b]indole, 3-(4-fluorophenyl)-1-phenyl-
    • Inchi: 1S/C22H14FN3/c23-16-12-10-15(11-13-16)21-14-19-18-8-4-5-9-20(18)24-22(19)26(25-21)17-6-2-1-3-7-17/h1-14H
    • InChI Key: ZZBCTDWZIOKTHT-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C2=CC(C3=CC=C(F)C=C3)=NN(C3=CC=CC=C3)C=12

Computed Properties

  • Exact Mass: 339.11732

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 515.2±60.0 °C(Predicted)
  • PSA: 27.96
  • pka: 4.87±0.20(Predicted)

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